Cas no 29096-75-1 (2-Amino-5,6-dimethylbenzimidazole)
2-Amino-5,6-dimethylbenzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethyl-1H-benzimidazol-2-amine
- 2-Amino-5, 6-dimethylbenzimidazole
- 2-Amino-5.6-dimethylbenzimidazole
- 5,6-DIMETHYL-1H-BENZO[D]IMIDAZOL-2-AMINE
- 1H-Benzimidazol-2-amine,5,6-dimethyl
- 5,6-Dimethyl-1H-1,3-Benzodiazol-2-Amine
- 5,6-Dimethyl-1H-benzimidazol-2-ylamin
- 5,6-dimethyl-1H-benzimidazol-2-ylamine
- 5,6-dimethyl-1H-benzoimidazol-2-ylamine
- 5,6-dimethyl-2-aminobenzimidazole
- 5,6-dimethylbenzimidazole-2-ylamine
- Fragment 21
- 6RQ
- CS-0204731
- InChI=1/C9H11N3/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H3,10,11,12
- 5,6-Dimethylbenzimidazol-2-ylamine
- 5, 6-dimethyl-1H-benzimidazol-2-amine
- NS00028624
- EN300-254727
- A819763
- FT-0638829
- GEO-00118
- BIDD:GT0477
- AMY18016
- EINECS 249-430-2
- Benzimidazole, 2-amino-5,6-dimethyl-
- BDBM14324
- 5,6-Dimethyl-1H-benzimidazol-2-amine #
- MFCD00005597
- UNN55GA2W2
- SCHEMBL393703
- Q27456534
- 29096-75-1
- CHEMBL3793369
- BS-22224
- NSC-208659
- 2-Amino-5,6-dimethylbenzimidazole, 97%
- 2-Amino-5,6-dimethylbenzimidazole
- W-107004
- AKOS005255068
- NSC208659
- NSC 208659
- AI3-52807
- 5,6-Dimethyl-1~{h}-Benzimidazol-2-Amine
- DTXSID00183342
- 1H-Benzimidazol-2-amine, 5,6-dimethyl-
- G77280
-
- MDL: MFCD00005597
- Inchi: 1S/C9H11N3/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H3,10,11,12)
- InChI Key: YPFQISHSXCFZMU-UHFFFAOYSA-N
- SMILES: N1C(N)=NC2C=C(C)C(C)=CC1=2
Computed Properties
- Exact Mass: 161.09500
- Monoisotopic Mass: 161.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: solid
- Density: 1.24
- Melting Point: 220-223 ºC (dec.)
- Boiling Point: 389.3°C at 760 mmHg
- Flash Point: 217.7 °C
- Refractive Index: 1.705
- PSA: 54.70000
- LogP: 2.34310
- Solubility: Not available
2-Amino-5,6-dimethylbenzimidazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
2-Amino-5,6-dimethylbenzimidazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-5,6-dimethylbenzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069004533-5g |
5,6-Dimethyl-1H-benzimidazol-2-amine |
29096-75-1 | 95% | 5g |
$840.24 | 2023-09-02 | |
| Alichem | A069004533-10g |
5,6-Dimethyl-1H-benzimidazol-2-amine |
29096-75-1 | 95% | 10g |
$1133.22 | 2023-09-02 | |
| Alichem | A069004533-25g |
5,6-Dimethyl-1H-benzimidazol-2-amine |
29096-75-1 | 95% | 25g |
$2000.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01629-25g |
5,6-Dimethyl-1H-benzimidazol-2-amine |
29096-75-1 | 97% | 25g |
¥10299.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01629-5g |
5,6-Dimethyl-1H-benzimidazol-2-amine |
29096-75-1 | 97% | 5g |
¥2259.0 | 2024-07-19 | |
| Apollo Scientific | OR938863-250mg |
2-Amino-5,6-dimethylbenzimidazole |
29096-75-1 | 95% | 250mg |
£91.00 | 2025-02-21 | |
| Apollo Scientific | OR938863-1g |
2-Amino-5,6-dimethylbenzimidazole |
29096-75-1 | 95% | 1g |
£195.00 | 2025-02-21 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A51203-5G |
2-Amino-5,6-dimethylbenzimidazole |
29096-75-1 | 97% | 5G |
¥3166.36 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A51203-25G |
2-Amino-5,6-dimethylbenzimidazole |
29096-75-1 | 97% | 25G |
¥3881.35 | 2022-02-24 | |
| TRC | A576895-50mg |
2-Amino-5,6-dimethylbenzimidazole |
29096-75-1 | 50mg |
$ 50.00 | 2022-06-08 |
2-Amino-5,6-dimethylbenzimidazole Suppliers
2-Amino-5,6-dimethylbenzimidazole Related Literature
-
1. Heterocycles of biological importance. Part 5.1 The formation of novel biologically active pyrimido[1,2-a]benzimidazoles from allenic nitriles and aminobenzimidazolesPeter Forche Asobo,Helene Wahe,Joseph Tanyi Mbafor,Augustin Ephraim Nkengfack,Zacharias Tanee Fomum,Emmanuel Fondjo Sopbue,Dietrich D?pp J. Chem. Soc. Perkin Trans. 1 2001 457
-
Kelly. A. Houton,George M. Burslem,Andrew. J. Wilson Chem. Sci. 2015 6 2382
-
Singireddi Srinivasarao,Adinarayana Nandikolla,Shashidhar Nizalapur,Tsz Tin Yu,Sravani Pulya,Balaram Ghosh,Sankaranarayanan Murugesan,Naresh Kumar,Kondapalli Venkata Gowri Chandra Sekhar RSC Adv. 2019 9 29273
-
4. Phthaloylation of amino-azoles and amino-azinesAlan R. Katritzky,Frank Yates J. Chem. Soc. Perkin Trans. 1 1976 309
-
Roger H. Bisby,Stanley W. Botchway,Shakeela Dad,Anthony W. Parker Photochem. Photobiol. Sci. 2006 5 122
Additional information on 2-Amino-5,6-dimethylbenzimidazole
Recent Advances in the Study of 2-Amino-5,6-dimethylbenzimidazole (CAS: 29096-75-1)
2-Amino-5,6-dimethylbenzimidazole (CAS: 29096-75-1) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the context of anticancer and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 2-Amino-5,6-dimethylbenzimidazole is its role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that this compound serves as a crucial building block for the development of benzimidazole-based inhibitors targeting various enzymes, including kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 2-Amino-5,6-dimethylbenzimidazole into a series of kinase inhibitors, showing promising activity against cancer cell lines. The study emphasized the compound's ability to enhance binding affinity and selectivity, making it a valuable scaffold for drug design.
In addition to its applications in oncology, 2-Amino-5,6-dimethylbenzimidazole has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, particularly when functionalized with specific substituents. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential pathway for the development of new antibiotics. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance.
Another area of interest is the compound's potential use in materials science. A 2024 study published in ACS Applied Materials & Interfaces explored the incorporation of 2-Amino-5,6-dimethylbenzimidazole into organic semiconductors. The study revealed that the compound's unique electronic properties could enhance the performance of optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells. This interdisciplinary application underscores the versatility of 2-Amino-5,6-dimethylbenzimidazole beyond traditional pharmaceutical uses.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Amino-5,6-dimethylbenzimidazole derivatives. Recent research has focused on improving synthetic methodologies to increase yield and purity while reducing environmental impact. For instance, a 2023 study in Green Chemistry proposed a solvent-free catalytic approach for the synthesis of this compound, achieving higher efficiency and lower waste generation. Such advancements are critical for facilitating the transition from laboratory-scale research to industrial applications.
In conclusion, 2-Amino-5,6-dimethylbenzimidazole (CAS: 29096-75-1) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug discovery, antimicrobial therapy, and materials science highlight its broad potential. Future research should focus on further elucidating its mechanistic pathways, optimizing its synthetic routes, and exploring novel derivatives to unlock its full therapeutic and technological potential. The ongoing studies underscore the importance of this compound as a cornerstone in the development of next-generation pharmaceuticals and advanced materials.
29096-75-1 (2-Amino-5,6-dimethylbenzimidazole) Related Products
- 67468-93-3(1H-Benzimidazol-2-amine,4,7-dimethyl-)
- 107726-25-0(1H-Benzimidazol-2-amine,6-propyl-)
- 63655-40-3(2-Amino-1H-benzimidazole-5-carbonitrile)
- 181297-43-8(1H-Benzimidazol-2-amine,N,6-dimethyl-)
- 6285-68-3(5-Methyl-1H-benzimidazol-2-amine)
- 582-60-5(5,6-Dimethylbenzimidazole)
- 22704-51-4(1H-Benzimidazol-2-amine,N,N,6-trimethyl-)
- 110422-95-2(5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine)
- 107726-24-9(6-Ethyl-1H-benzimidazol-2-ylamine)
- 107903-00-4(1H-Benzimidazol-2-amine,N,5,6-trimethyl-)